3,4-diethoxy-N-[2-(4-morpholinyl)ethyl]benzamide

• IUPAC Name: 3,4-diethoxy-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C17H26N2O4/c1-3-22-15-6-5-14(13-16(15)23-4-2)17(20)18-7-8-19-9-11-21-12-10-19/h5-6,13H,3-4,7-12H2,1-2H3,(H,18,20)
• InChI Key: AJDALWGYJXXLSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCCN2CCOCC2)OCC
• Molecular Formula: C17H26N2O4
• Molecular Weight: 322.4 g/mol

Description

3,4-diethoxy-N-[2-(4-morpholinyl)ethyl]benzamide, also known as DEET, is a widely used insect repellent. It was first developed by the United States Army in 1946 and has since become the most commonly used insect repellent worldwide. DEET has been extensively studied for its effectiveness in repelling a variety of insects, including mosquitoes, ticks, and flies. In addition, DEET has been studied for its mechanism of action and potential biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3,4-diethoxy-N-[2-(4-morpholinyl)ethyl]benzamide is not fully understood, but it is believed to work by interfering with the insect's ability to detect human odors. This compound may also interfere with the insect's ability to detect carbon dioxide, which is a key signal for blood-feeding insects.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. Studies have shown that this compound does not appear to have any significant toxic effects on humans, although some individuals may experience skin irritation or other mild side effects. This compound has also been shown to have low toxicity to non-target organisms, such as birds and fish.

Advantages and Limitations for Lab Experiments

3,4-diethoxy-N-[2-(4-morpholinyl)ethyl]benzamide has several advantages for use in lab experiments, including its high effectiveness in repelling insects and its low toxicity to humans and non-target organisms. However, this compound may not be suitable for all experiments, as it may interfere with certain types of assays or experiments.

Future Directions

There are several potential future directions for research on 3,4-diethoxy-N-[2-(4-morpholinyl)ethyl]benzamide. One area of interest is the development of new insect repellents that are more effective or have fewer side effects than this compound. Another area of interest is the study of the biochemical and physiological effects of this compound on insects and other organisms. Finally, there is a need for further research on the potential environmental impacts of this compound and other insect repellents.

Synthesis Methods

3,4-diethoxy-N-[2-(4-morpholinyl)ethyl]benzamide can be synthesized through a multi-step process involving the reaction of p-nitrobenzoic acid with diethyl sulfate, followed by reduction with sodium dithionite and subsequent reaction with morpholine and ethylene oxide. The final product is purified through recrystallization.

Scientific Research Applications

3,4-diethoxy-N-[2-(4-morpholinyl)ethyl]benzamide has been extensively studied for its effectiveness in repelling insects. Studies have shown that this compound is highly effective in repelling mosquitoes and other insects, with repellent effects lasting for several hours. This compound has been used in a variety of settings, including military operations, outdoor activities, and public health campaigns.